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Compound of Interest

Compound Name: Boc-Aminooxy-PEG4-Tos

Cat. No.: B611200

Essential Safety and Handling Guide for Boc-
Aminooxy-PEG4-Tos

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for researchers, scientists, and drug development professionals handling Boc-
Aminooxy-PEG4-Tos. The following information is compiled to ensure the safe handling and
use of this compound in a laboratory setting.

Chemical and Physical Properties

Property Value Source

tert-butyl N-{2-[2-(2-{2-[(4-

_ methylbenzenesulfonyl)oxy]eth
Chemical Name N/A
oxy}ethoxy)ethoxy]ethoxy}carb

amate
CAS Number 1807539-01-0 [11[2]
Molecular Formula C20H33NO09S [2]
Molecular Weight 463.54 g/mol N/A
Appearance Solid Powder N/A
Storage Temperature -20°C [2][3]
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Hazard Identification and Personal Protective
Equipment (PPE)

While a specific Safety Data Sheet (SDS) for Boc-Aminooxy-PEG4-Tos is not readily
available, an analysis of its structural components and related compounds suggests that it
should be handled with care. The molecule contains a tosyl group, a good leaving group, and a
Boc-protected aminooxy group. Similar PEGylated compounds and carbamates may cause
skin, eye, and respiratory irritation. Therefore, a comprehensive approach to personal
protection is crucial.

Recommended Personal Protective Equipment (PPE)

PPE Category Specific Recommendations

Wear chemical safety goggles or a face shield.

[4]

Eye Protection

Hand Protection Use chemically resistant gloves (e.g., nitrile).[4]

Body Protection Wear a laboratory coat.[4]

Use in a well-ventilated area. A fume hood is
Respiratory Protection recommended for handling the solid and

preparing solutions.[4]

Operational Plan: Handling and Storage

Proper handling and storage are vital to maintain the integrity of Boc-Aminooxy-PEG4-Tos
and ensure the safety of laboratory personnel.

Step-by-Step Handling Procedure:

» Preparation: Before handling, ensure all required PPE is correctly worn. Prepare the
workspace in a well-ventilated area, preferably within a chemical fume hood.

e Weighing: When weighing the solid compound, perform this task inside a fume hood to avoid
inhalation of any dust particles.
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e Dissolving: When preparing solutions, add the solvent to the solid slowly to avoid splashing.

e Reactions: The tosyl group is a good leaving group for nucleophilic substitution reactions.
The protected aminooxy group can be deprotected under mild acidic conditions.[2]

o Post-Handling: After handling, thoroughly wash hands and any exposed skin with soap and
water. Clean the work area and any equipment used.

Storage:
o Store in a tightly sealed container at -20°C.[2][3]
o Keep in a dry and well-ventilated place.

Disposal Plan

Dispose of Boc-Aminooxy-PEG4-Tos and any contaminated materials in accordance with
local, state, and federal regulations.

General Disposal Guidelines:
o Waste Collection: Collect waste material in a clearly labeled, sealed container.

» Contaminated Materials: Any materials that have come into contact with the compound, such
as gloves, pipette tips, and paper towels, should also be treated as chemical waste.

» Professional Disposal: It is recommended to use a licensed chemical waste disposal service
for the final disposal of the compound and its related waste.

Experimental Workflow

The following diagram illustrates the general workflow for safely handling Boc-Aminooxy-
PEGA4-Tos in a laboratory setting.
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Safe Handling Workflow for Boc-Aminooxy-PEG4-Tos

Preparation Handling Post-Handling & Disposal
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Safe Handling Workflow Diagram

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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